Mulbel-rochromene
Overview
Description
Mulbel-rochromene is a natural product found in Morus lhou, Broussonetia papyrifera, and other organisms with data available.
Scientific Research Applications
DNA Microarrays and ROC Analysis : The study by Bilban et al. (2002) discusses the use of DNA microarrays, which can be a valuable tool for genomic research, including the study of substances like Mulbel-rochromene. They highlight the importance of defining signal thresholds in microarray measurements, using receiver operating characteristic (ROC) analysis to filter false positives and negatives (Bilban et al., 2002).
Maximum Entropy Modeling for Species Distribution : Phillips et al. (2006) introduce the use of the maximum entropy method (Maxent) for modeling species geographic distributions using presence-only data. This approach, which offers a mathematical and computational method, could be adapted for modeling the distribution or behavior of certain compounds in various environments (Phillips et al., 2006).
Receiver Operating Characteristic Curves in Biomedical Informatics : Lasko et al. (2005) detail how ROC curves are used in biomedical informatics to evaluate classification and prediction models, which could be relevant for research involving Mulbel-rochromene. Their insights into the accuracy of models for separating positive from negative cases can be applied in drug research and development (Lasko et al., 2005).
Application of ROC Curves in Clinical Research : A study by Carter et al. (2016) reviews the use of ROC curves in evaluating diagnostic tests, which might be applicable in the clinical research of Mulbel-rochromene, particularly in assessing its diagnostic potential or interactions (Carter et al., 2016).
Virtual Screening in Drug Discovery : Triballeau et al. (2005) discuss the use of the ROC curve approach in virtual screening workflows for drug discovery. This methodology could be beneficial in screening and identifying potential applications of Mulbel-rochromene (Triballeau et al., 2005).
properties
Product Name |
Mulbel-rochromene |
|---|---|
Molecular Formula |
C34H26O8 |
Molecular Weight |
562.6 g/mol |
IUPAC Name |
(1R,9S,13S,21R)-1-(2,4-dihydroxyphenyl)-17-(6-hydroxy-1-benzofuran-2-yl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,11,14,16,18-heptaene-5,15-diol |
InChI |
InChI=1S/C34H26O8/c1-16-8-23-22-6-4-21(37)15-30(22)41-34(25-7-5-19(35)13-26(25)38)33(23)24(9-16)32-27(39)10-18(12-31(32)42-34)28-11-17-2-3-20(36)14-29(17)40-28/h2-7,9-15,23-24,33,35-39H,8H2,1H3/t23-,24-,33-,34+/m1/s1 |
InChI Key |
MJJWBJFYYRAYKU-FJPSCYHJSA-N |
Isomeric SMILES |
CC1=C[C@H]2[C@H]3[C@H](C1)C4=C(C=C(C=C4)O)O[C@]3(OC5=CC(=CC(=C25)O)C6=CC7=C(O6)C=C(C=C7)O)C8=C(C=C(C=C8)O)O |
SMILES |
CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C6=CC7=C(O6)C=C(C=C7)O)C8=C(C=C(C=C8)O)O |
Canonical SMILES |
CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C6=CC7=C(O6)C=C(C=C7)O)C8=C(C=C(C=C8)O)O |
synonyms |
albanol A mulberrofuran G |
Origin of Product |
United States |
Retrosynthesis Analysis
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